Ethyl 1-ethylcyclobutane-1-carboxylate
Overview
Description
Ethyl 1-ethylcyclobutane-1-carboxylate is a chemical compound with the CAS Number: 783305-70-4 . It has a molecular weight of 156.22 and its IUPAC name is ethyl 1-ethylcyclobutanecarboxylate . It is a colourless liquid .
Molecular Structure Analysis
The InChI code for Ethyl 1-ethylcyclobutane-1-carboxylate is 1S/C9H16O2/c1-3-9(6-5-7-9)8(10)11-4-2/h3-7H2,1-2H3 . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
Ethyl 1-ethylcyclobutane-1-carboxylate is a colourless liquid . It has a molecular weight of 156.22 . It should be stored at temperatures between 0-8°C .Scientific Research Applications
Synthesis and Catalytic Activity
Synthesis of Protected Amino Acids : Ethyl 1-ethylcyclobutane-1-carboxylate is a precursor in the synthesis of protected 1-aminocyclobutane carboxylic acid. The efficient synthesis of this compound is important for producing synthetically useful intermediates (Kim & Wood, 2004).
Role in Ethylene Biosynthesis Research : It serves as a key molecule in studying ethylene biosynthesis in plants, particularly in the context of the measurement of ethylene and its precursors, such as 1-aminocyclopropane-1-carboxylic acid (Bulens et al., 2011).
Understanding Enzymatic Structures and Functions : Research on the structure, catalytic activity, and evolutionary relationships of enzymes involved in ethylene synthesis, like 1-aminocyclopropane-1-carboxylate synthase, is facilitated by studies involving ethyl 1-ethylcyclobutane-1-carboxylate (Jakubowicz, 2002).
Chemical Synthesis and Molecular Studies
Development of Attractants for Agricultural Applications : It has been used in the synthesis of compounds like ethyl cis-5-iodo-trans-2-methylcyclohexane-1-carboxylate, a potent attractant for Mediterranean fruit flies (Raw & Jang, 2000).
Applications in Polymer Chemistry : This compound is involved in the enzymatically catalyzed oxidative polymerization of certain phenol derivatives, showcasing its utility in polymer chemistry (Pang, Ritter, & Tabatabai, 2003).
Role in Plant Hormone Research : Ethyl 1-ethylcyclobutane-1-carboxylate is significant in studying 1-aminocyclopropane 1-carboxylic acid (ACC) and its role as a precursor of the plant hormone ethylene, as well as its independent signaling role in plant growth regulation (Polko & Kieber, 2019).
X-ray Crystallography Studies : The structure of related compounds, like ethyl E-6-bromo-4-[1-(methoxycarbonyl)cyclobutyl]-2-oxochromene-3-carboxylate, has been determined through X-ray crystallography, illustrating the compound's importance in structural chemistry (Kirillov, Nikiforova, & Dmitriev, 2015).
Safety and Hazards
The safety information for Ethyl 1-ethylcyclobutane-1-carboxylate includes several hazard statements: H302, H315, and H319 . The precautionary statements include P264, P270, P280, P301+P312, P302+P352, P305+P351+P338, P321, P330, P332+P313, P337+P313, P362, and P501 . The signal word for this compound is “Warning” and it is represented by the GHS07 pictogram .
properties
IUPAC Name |
ethyl 1-ethylcyclobutane-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c1-3-9(6-5-7-9)8(10)11-4-2/h3-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTLROCVGBPGLEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCC1)C(=O)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80654005 |
Source
|
| Record name | Ethyl 1-ethylcyclobutane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80654005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-ethylcyclobutane-1-carboxylate | |
CAS RN |
783305-70-4 |
Source
|
| Record name | Ethyl 1-ethylcyclobutane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80654005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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